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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Z-Asp(OMe)-OH (N-
carbobenzyloxy-L-aspartic acid B-methyl ester), a key intermediate in peptide synthesis and
drug discovery. Understanding the solubility of this compound in common laboratory solvents is
critical for its effective use in research and development.

Physicochemical Properties

Property Value

Chemical Formula C13H15NOe

Molecular Weight 281.26 g/mol
Appearance White to off-white powder
CAS Number 3160-47-2

Quantitative Solubility Data

Precise quantitative solubility data for Z-Asp(OMe)-OH in a wide range of common solvents is
not readily available in published literature or supplier documentation. However, qualitative
descriptions and data for a closely related isomer provide valuable insights.

Qualitative Solubility:
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Z-Asp(OMe)-OH is reported to be soluble in a variety of organic solvents.[1]

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone

Quantitative Solubility of the Isomer Z-Asp-OMe (a-methyl ester):

While specific data for Z-Asp(OMe)-OH is limited, solubility data for its a-methyl ester isomer,
Z-Asp-OMe, is available and may serve as a useful reference point. It is crucial to note that
solubility can differ between isomers.

Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Requires
ultrasonication for
DMSO 200 711.09 dissolution. The use of

hygroscopic DMSO
can significantly

impact solubility.[2][3]

To aid in the preparation of stock solutions, it is often recommended to gently heat the solution
(e.g., to 37°C) and use an ultrasonic bath to facilitate dissolution.[4][5]

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data in a specific solvent system, the following
experimental protocol outlines a general method for determining the solubility of Z-Asp(OMe)-
OH.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3005506?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6493657.htm
https://www.benchchem.com/product/b3005506?utm_src=pdf-body
https://www.medchemexpress.com/z-asp-ome.html
https://www.medchemexpress.com/z-asp-ome.html?locale=ko-KR
https://www.glpbio.com/fr/amino-acids-buliding-blocks/z-asp-ome-oh.html
https://www.glpbio.com/z-asp-ome.html
https://www.benchchem.com/product/b3005506?utm_src=pdf-body
https://www.benchchem.com/product/b3005506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3005506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To determine the saturation solubility of Z-Asp(OMe)-OH in a given solvent at a
specific temperature.

Materials:

Z-Asp(OMe)-OH

o Selected solvent(s) of interest (e.g., water, ethanol, methanol, DMSO, DMF)
 Vials with screw caps

e Analytical balance

o Vortex mixer

o Thermostatically controlled shaker or incubator

o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Pipettes and syringes with filters
Methodology:

o Preparation of Supersaturated Solutions: Add an excess amount of Z-Asp(OMe)-OH to a
known volume of the solvent in a vial. The amount of solid should be sufficient to ensure that
undissolved particles remain after equilibration.

» Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set
to the desired temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for a
sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

o Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the
undissolved solid.
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o Sample Collection and Dilution: Carefully withdraw a known volume of the supernatant,
ensuring no solid particles are disturbed. Filter the supernatant using a suitable syringe filter
(e.g., 0.22 um). Dilute the filtered supernatant with a known volume of an appropriate solvent
to bring the concentration within the linear range of the analytical method.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC, to determine the concentration of Z-Asp(OMe)-OH.

o Calculation: Calculate the solubility of Z-Asp(OMe)-OH in the solvent by multiplying the
measured concentration by the dilution factor. The result can be expressed in mg/mL or
mol/L.

Logical Workflow for Solubility Assessment

The following diagram illustrates a typical workflow for assessing the solubility of a chemical
compound like Z-Asp(OMe)-OH.
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Caption: A generalized workflow for the experimental determination of compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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